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Compound of Interest

Compound Name: BMS-582949 hydrochloride

Cat. No.: B1667224

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, operation, and
disposal of BMS-582949 hydrochloride, a potent and selective p38a MAPK inhibitor.
Adherence to these protocols is critical to ensure personnel safety and maintain a compliant
laboratory environment. Given the high potency of this compound, it should be handled with
caution as a potentially hazardous substance.

l. Hazard Identification and Key Data

BMS-582949 hydrochloride is a potent kinase inhibitor. While a specific Occupational
Exposure Limit (OEL) is not available, its high potency necessitates stringent handling
procedures to minimize exposure. All personnel must be trained in handling potent compounds
before working with this substance.

Table 1: Chemical and Pharmacological Data for BMS-582949
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Property Value Reference

) . Potent and highly selective
Mechanism of Action o [1]
p38a MAPK inhibitor

ICso (p38a) 13 nM [1]
ICso (cellular TNFa) 50 nM [1]
Molecular Formula C22H26N602 (free base) MedChemExpress
CAS Number 912806-16-7 (hydrochloride) [1]

Il. Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving BMS-582949
hydrochloride. The following table outlines the minimum required PPE. For procedures with a
higher risk of aerosol generation (e.g., weighing large quantities, sonication), enhanced
respiratory protection and containment strategies are necessary.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling BMS-582949
Hydrochloride
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Note: Gloves should be changed every 30-60 minutes or immediately upon known or
suspected contact.[2] Gowns should be changed every 2-3 hours or immediately after a spill.[3]

lll. Operational Plans: Step-by-Step Guidance
A. Receiving and Unpacking
» Visually inspect the package for any signs of damage upon receipt.

e Don the appropriate PPE as outlined in Table 2.
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» Transport the package to a designated area, preferably within a chemical fume hood.

o Carefully open the outer packaging and inspect the primary container for any breaches.

o |f the container is compromised, treat it as a spill and follow the spill management protocol.
« Verify the label information and log the compound in the chemical inventory.

o Store the container in a tightly closed, labeled, and secure location.[4]

B. Weighing the Compound

o Perform all weighing operations within a ventilated balance enclosure or a powder
containment hood to minimize aerosol generation.

e Don the appropriate PPE.
» Use disposable weighing tools (e.g., spatulas, weigh paper) where possible.
o Carefully transfer the desired amount of the compound.

o Clean the balance and surrounding surfaces with a damp wipe after weighing. Dispose of the
wipe as hazardous waste.

o Seal the primary container and return it to storage.

C. Solubilization

o Conduct all solubilization procedures within a certified chemical fume hood.

» Don the appropriate PPE, including a face shield.

» Add the solvent to the vessel containing the weighed compound slowly to avoid splashing.
« If sonication is required, ensure the vessel is securely capped.

e Once dissolved, clearly label the solution with the compound name, concentration, solvent,
and date.
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IV. Disposal Plan

All waste contaminated with BMS-582949 hydrochloride must be treated as hazardous
chemical waste.[5]

A. Waste Segregation and Collection

e Solid Waste: Place all contaminated solid waste (e.g., gloves, gowns, pipette tips, weighing
paper) into a designated, sealable, and clearly labeled hazardous waste container.[5]

» Liquid Waste: Collect all solutions containing BMS-582949 hydrochloride in a dedicated,
leak-proof, and shatter-resistant hazardous waste container.[5]

o Sharps: Dispose of any contaminated needles or syringes in a designated sharps container
for hazardous waste.

B. Decontamination

o Decontaminate all surfaces and non-disposable equipment that have come into contact with
the compound.

e A common procedure involves wiping surfaces first with a solvent (e.g., 70% ethanol) to
solubilize the compound, followed by a cleaning agent.[5]

» Dispose of all cleaning materials as hazardous waste.
C. Waste Disposal
o Follow your institution's guidelines for the disposal of hazardous chemical waste.

e Do not dispose of any waste containing BMS-582949 hydrochloride down the drain or in
the regular trash.[5]

o Ensure all hazardous waste containers are properly labeled with "Hazardous Waste" and the
chemical contents.[5]

V. Visual Workflow Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667224#personal-protective-equipment-for-
handling-bms-582949-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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